Cas no 2171170-39-9 ((2S)-2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid)

• Product Name: (2S)-2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid
• CAS No: 2171170-39-9
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6097443
• PubChem ID: 165504175
• Update Time: 2025-07-17

(2S)-2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid
• 2171170-39-9
• EN300-1488998
• (2S)-2-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-3-methylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-5-16(4)23(24(29)27-22(15(2)3)25(30)31)28-26(32)33-14-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,15-16,21-23H,5,14H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)/t16-,22-,23-/m0/s1
• InChI Key： BUGIOGLWHRRIMM-GMWOSMDTSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C(=O)O)C(C)C)=O)[C@@H](C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid

Comprehensive Analysis of (2S)-2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid (CAS No. 2171170-39-9)

The compound (2S)-2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid, identified by its CAS No. 2171170-39-9, is a highly specialized chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for Fmoc-protected amino acids due to their critical role in drug discovery and biomaterial development. This compound's stereochemistry, marked by (2S,3S) and (2S) configurations, ensures precise molecular interactions, a topic of growing interest in AI-driven drug design and computational chemistry.

In recent years, the demand for custom peptide synthesis and high-purity amino acid derivatives has surged, driven by advancements in mRNA therapeutics and personalized medicine. The CAS No. 2171170-39-9 compound aligns with these trends, as its Fmoc group enables efficient deprotection under mild conditions, minimizing side reactions—a key concern for researchers optimizing peptide yield and scalability. Google Scholar and PubMed queries reveal rising interest in chiral auxiliaries and stereoselective synthesis, further highlighting this compound's relevance.

From a technical perspective, the 3-methylbutanoic acid moiety and 3-methylpentanamido backbone contribute to the molecule's lipophilicity, a property scrutinized in bioavailability studies. Pharmaceutical developers often investigate such derivatives to enhance drug delivery systems, particularly for oral peptide drugs—a hot topic given recent breakthroughs in GLP-1 analogs. The compound's CAS No. 2171170-39-9 is also cited in patents related to protease-resistant peptides, addressing a common challenge in biologics formulation.

Environmental and regulatory considerations further underscore the compound's appeal. Unlike some traditional reagents, (2S)-2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid is designed for green chemistry compatibility, with minimal hazardous byproducts. This aligns with the EPA's Safer Choice initiative and industry shifts toward sustainable synthetic routes. Laboratories prioritizing REACH compliance frequently seek such alternatives, as reflected in search engine analytics.

In conclusion, CAS No. 2171170-39-9 represents a nexus of innovation across peptide therapeutics, computational molecular modeling, and green synthesis. Its structural precision and adaptability to automated peptide synthesizers position it as a cornerstone in next-generation biopharmaceutical R&D, answering pressing needs in both academia and industry.